Cas no 921527-52-8 (N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide)

• Product Name: N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide
• CAS No: 921527-52-8
• MF: C₂₃H₂₂N₂O₅S₂
• MW: 470.561183452606
• CID: 5880520
• PubChem ID: 41646366
• Update Time: 2025-05-18

N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-4-propan-2-ylsulfonylbenzamide
• N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-4-(propane-2-sulfonyl)benzamide
• AKOS024631495
• N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-4-(isopropylsulfonyl)benzamide
• 921527-52-8
• F2252-0342
• N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide

• Inchi： 1S/C23H22N2O5S2/c1-4-29-19-7-5-6-16-12-20(30-21(16)19)18-13-31-23(24-18)25-22(26)15-8-10-17(11-9-15)32(27,28)14(2)3/h5-14H,4H2,1-3H3,(H,24,25,26)
• InChI Key： ULMXGUABBPNUNA-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC3=CC=CC(OCC)=C3O2)=CS1)(=O)C1=CC=C(S(C(C)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 470.09701415g/mol
• Monoisotopic Mass: 470.09701415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 135Ų

Additional information on N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide

Introduction to N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide (CAS No. 921527-52-8)

N-4-(7-*ethoxy-1-benzofuran-2-yl*)-1,3-*thiazol-2-yl*-4-(propane-2-sulfonyl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 921527-52-8, represents a convergence of multiple structural motifs that are known for their potential biological activity. The presence of functional groups such as the benzamide moiety, the thiazole ring, and the ethoxy-substituted benzofuran scaffold suggests a rich chemical diversity that could be leveraged for therapeutic applications.

The benzamide group is a well-documented pharmacophore in drug discovery, often contributing to the binding affinity and selectivity of small molecules toward biological targets. In particular, the *N*-substituted benzamides have been extensively studied for their roles in modulating enzyme activity and receptor interactions. The thiazole ring, another prominent feature in this compound, is a heterocyclic structure that is commonly found in natural products and bioactive molecules. Thiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties.

The *7-*ethoxy substitution on the benzofuran moiety adds an additional layer of complexity to the molecular structure. This substitution can influence the electronic properties of the aromatic system, potentially altering the compound's solubility, metabolic stability, and interaction with biological targets. The combination of these structural elements makes N-4-(7-*ethoxy-1-benzofuran-2-yl*)-1,3-*thiazol-2-yl*-4-(propane-2-sulfonyl)benzamide a promising candidate for further investigation in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with greater accuracy. These tools have been instrumental in identifying potential lead compounds for various therapeutic indications. In particular, virtual screening techniques have been employed to assess the binding affinity of N-4-(7-*ethoxy-1-benzofuran-2-yl*)-1,3-*thiazol-2-yl*-4-(propane-2-sulfonyl)benzamide to biological targets such as kinases, proteases, and ion channels. Preliminary results suggest that this compound exhibits promising interactions with several key enzymes involved in inflammatory pathways.

The synthesis of N-4-(7-*ethoxy-1-benzofuran-2-yl*)-1,3-*thiazol-2-yl*-4-(propane-2-sulfonyl)benzamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the benzamide group typically involves condensation reactions between an aromatic carboxylic acid derivative and an amine under acidic or basic conditions. The thiazole ring can be constructed through various synthetic routes, including cyclocondensation reactions involving thioamides or thiolates with appropriate electrophiles.

The *propane sulfonate* group at the 4-position of the benzene ring is another critical feature that contributes to the compound's overall properties. Sulfonate esters are known for their ability to enhance water solubility and improve oral bioavailability. This functional group can also participate in hydrogen bonding interactions with biological targets, further enhancing binding affinity. The synthesis of this sulfonate ester typically involves nucleophilic substitution reactions or sulfonation followed by esterification.

One of the most compelling aspects of N-4-(7-*ethoxy-1-benzofuran-2-yli*)-1,3-*thiazol*-2-yli*-4-(propane-sulfonyl)benzamide is its potential as a scaffold for drug discovery. By modifying specific functional groups or introducing additional substituents, researchers can generate libraries of analogs with tailored biological activities. For instance, replacing the *propane sulfonate* group with other charged or polar moieties could alter the compound's pharmacokinetic profile while maintaining its interaction with biological targets.

In recent years, there has been growing interest in developing small molecules that modulate inflammatory pathways as a means of treating chronic diseases such as arthritis and autoimmune disorders. The thiazole and benzamide moieties in this compound are particularly relevant to this area of research. Several thiazole derivatives have been reported to inhibit key enzymes involved in inflammation, such as COX (cyclooxygenase) and LOX (lipoxygenase). Similarly, benzamides have shown promise as inhibitors of proteases that play a role in inflammatory signaling cascades.

The *ethoxy* substituent on the benzofuran ring may also contribute to anti-inflammatory activity by influencing the compound's ability to interact with specific receptors or enzymes. For example, ethoxy-substituted phenols have been shown to modulate cytokine production and reduce inflammation in preclinical models. By leveraging these structural features, N-*4*(7-*ethoxy*-1-benzo-furan*-2-yli*)-1,*3-thia-zol*-2-yli*-4-(propane-sulfonyl)benzamide could represent a valuable tool for investigating novel therapeutic strategies.

Furthermore, the solubility and metabolic stability of this compound are critical factors that must be considered during drug development. The presence of multiple polar functional groups such as amides and sulfonates enhances water solubility but may also introduce susceptibility to enzymatic degradation. Strategies such as prodrug formulations or covalent modifications may be employed to improve pharmacokinetic properties while maintaining biological activity.

Preclinical studies have begun to explore the potential therapeutic applications of N-*4*(7-*ethoxy*-1-benzo-furan*-2-yli*)-1,*3-thia-zol*-2-yli*-4-(propane-sulfonyl)benzamide*. Initial findings suggest that this compound exhibits moderate potency in inhibiting inflammatory mediators in vitro. Additionally，it demonstrates reasonable selectivity toward target enzymes compared to known inhibitors used as positive controls。These results warrant further investigation into its potential as a lead compound for developing novel therapeutics。

The future directionsof research on N-*4*(7-*ethoxy*-1-benzo-furan*-2-yli*)-1,*3-thia-zol*-2-yli*-4-(propane-sulfonyl)benzamide will likely focus on optimizing its chemical structure for improved pharmacological properties。This may involve modifying substituents，adjusting solubility，and enhancing metabolic stability。Additionally，investigators will explore its mechanismsof actionand evaluate its efficacyin animal models。By combining synthetic chemistry，computational modeling，and biological testing，researcherscan systematically refinethismolecule towardstherapeuticuse。